Cas no 1356017-30-5 (Imidapril-d3 Hydrochloride)

• Product Name: Imidapril-d3 Hydrochloride
• CAS No: 1356017-30-5
• MF: C₂₀H₂₈ClN₃O₆
• MW: 444.92430973053
• CID: 4554145
• PubChem ID: 71749460
• Update Time: 2025-05-19

Imidapril-d3 Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Imidapril-d3 Hydrochloride
• LSLQGMMMRMDXHN-PFULSCHTSA-N
• [2H3]- Imidapril Hydrochloride
• Imidapril-d3 (hydrochloride)
• HY-B1451S
• 1356017-30-5
• (4S)-3-[(2S)-2-[[(2S)-1-ethoxy-1-oxo-4-phenylbutan-2-yl]amino]propanoyl]-2-oxo-1-(trideuteriomethyl)imidazolidine-4-carboxylic acid;hydrochloride
• CS-0201071
• (4S)-3-[(2S)-2-[[(1S)-1-(Ethoxycarbonyl)-3-phenylpropyl]amino]-1-oxopropyl]-1-methyl-d3-2-oxo-4-imidazolidinecarboxylic Acid Hydrochloride
• DA-64415

• Inchi： 1S/C20H27N3O6.ClH/c1-4-29-19(27)15(11-10-14-8-6-5-7-9-14)21-13(2)17(24)23-16(18(25)26)12-22(3)20(23)28;/h5-9,13,15-16,21H,4,10-12H2,1-3H3,(H,25,26);1H/t13-,15-,16-;/m0./s1/i3D3;
• InChI Key： LSLQGMMMRMDXHN-PFULSCHTSA-N
• SMILES： C1(=O)N(C([2H])([2H])[2H])C[C@@H](C(O)=O)N1C(=O)[C@@H](N[C@@H](CCC1=CC=CC=C1)C(OCC)=O)C.[H]Cl

Computed Properties

• Exact Mass: 444.1854936g/mol
• Monoisotopic Mass: 444.1854936g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 10
• Complexity: 619
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 116Ų

Additional information on Imidapril-d3 Hydrochloride

Imidapril-d3 Hydrochloride: A Deuterated Analog in Cardiovascular Research

Imidapril-d3 Hydrochloride, a deuterated derivative of the widely used angiotensin-converting enzyme (ACE) inhibitor Imidapril, has garnered significant attention in the field of cardiovascular pharmacology. The compound, identified by its CAS number 1356017-30-5, represents a sophisticated approach to drug development, leveraging the benefits of deuterium labeling to enhance metabolic stability and prolong pharmacokinetic profiles. This introduction delves into the structural and functional aspects of Imidapril-d3 Hydrochloride, its applications in research, and recent advancements that underscore its potential in therapeutic interventions.

The molecular structure of Imidapril-d3 Hydrochloride closely resembles that of its parent compound, Imidapril, with the key distinction being the substitution of three hydrogen atoms with deuterium atoms. This modification not only imparts enhanced metabolic stability but also mitigates enzymatic degradation, thereby extending the half-life of the drug. Such characteristics are particularly valuable in clinical settings where sustained drug action is desired, reducing the frequency of dosing and improving patient compliance.

In recent years, the pharmaceutical industry has witnessed a surge in the use of deuterated drugs, driven by their ability to improve pharmacokinetic properties without altering the primary pharmacological effects. Imidapril-d3 Hydrochloride, as a representative of this class of compounds, has been extensively studied for its potential in managing hypertension and heart failure. Preclinical studies have demonstrated that the deuterated analog exhibits a comparable efficacy to Imidapril but with superior bioavailability and reduced clearance rates. This has opened new avenues for therapeutic strategies in cardiovascular diseases.

The research on Imidapril-d3 Hydrochloride has been complemented by innovative analytical techniques that allow for precise characterization and quantification of deuterated compounds. Mass spectrometry, in particular, has emerged as a powerful tool for studying these molecules, enabling researchers to differentiate between native and deuterated forms with high accuracy. This capability is crucial for understanding the metabolic pathways and interactions of Imidapril-d3 Hydrochloride within biological systems.

One of the most compelling aspects of Imidapril-d3 Hydrochloride is its potential to serve as a research tool for investigating drug-drug interactions and metabolic stability. By comparing its pharmacokinetic profile with that of Imidapril, scientists can gain insights into how deuterium labeling affects drug metabolism and excretion. These insights are invaluable for optimizing drug formulations and developing combination therapies that maximize therapeutic benefits while minimizing side effects.

The application of Imidapril-d3 Hydrochloride extends beyond preclinical research; it also holds promise for clinical trials where precise control over drug concentrations is essential. The extended half-life provided by deuterium labeling allows for more flexible dosing regimens, which can be particularly beneficial in chronic conditions requiring long-term treatment. Furthermore, the reduced susceptibility to enzymatic degradation ensures that the drug remains active for longer periods, enhancing its overall efficacy.

In conclusion, Imidapril-d3 Hydrochloride, with its CAS number 1356017-30-5, represents a significant advancement in cardiovascular pharmacology. Its unique properties as a deuterated analog offer advantages in terms of metabolic stability and prolonged pharmacokinetics, making it a promising candidate for both research and clinical applications. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, Imidapril-d3 Hydrochloride is poised to play a pivotal role in the management of cardiovascular diseases.